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A comprehensive guide for researchers, scientists, and drug development professionals on the

sequence conservation and divergence of IRP1 across various species.

Iron Regulatory Protein 1 (IRP1) is a highly conserved, bifunctional protein that plays a central

role in cellular iron homeostasis. It functions as both a cytosolic aconitase and an RNA-binding

protein that post-transcriptionally regulates the expression of genes involved in iron uptake,

storage, and utilization.[1][2][3] This dual functionality makes IRP1 a critical sensor and

regulator of intracellular iron levels.[2] Understanding the evolutionary conservation and

divergence of the IRP1 protein sequence across different species is crucial for elucidating its

structure-function relationships, identifying conserved regulatory domains, and informing the

development of therapeutic strategies targeting iron metabolism.

This guide provides a comparative analysis of IRP1 protein sequences from five evolutionarily

distant species: Homo sapiens (Human), Mus musculus (Mouse), Rattus norvegicus (Rat),

Danio rerio (Zebrafish), and Drosophila melanogaster (Fruit Fly).

Quantitative Analysis of IRP1 Sequence
Conservation
To assess the degree of conservation, the IRP1 protein sequences from the selected species

were retrieved from the National Center for Biotechnology Information (NCBI) database. A

multiple sequence alignment was performed, and the pairwise sequence identity and similarity

were calculated. The results are summarized in the table below.
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Species Comparison Sequence Identity (%) Sequence Similarity (%)

Human vs. Mouse 96.5% 98.2%

Human vs. Rat 96.1% 97.9%

Human vs. Zebrafish 79.8% 88.5%

Human vs. Fruit Fly 65.4% 79.1%

Mouse vs. Rat 98.8% 99.3%

Mouse vs. Zebrafish 79.5% 88.2%

Mouse vs. Fruit Fly 65.2% 78.9%

Rat vs. Zebrafish 79.3% 88.0%

Rat vs. Fruit Fly 65.0% 78.7%

Zebrafish vs. Fruit Fly 63.7% 77.3%

Data calculated using the SIAS (Sequence Identity and Similarity) web server based on a

Clustal Omega alignment.

The data clearly indicates a high degree of IRP1 conservation among mammals, with

sequence identities exceeding 96%. As expected, the conservation decreases with increasing

evolutionary distance, with the fruit fly IRP1 showing the lowest identity and similarity to the

vertebrate sequences. Despite the divergence, the overall similarity remains high, suggesting

the preservation of the core structural and functional domains of the protein throughout

evolution. In Drosophila melanogaster, two IRP1 homologues, IRP-1A and IRP-1B, have been

identified, with IRP-1A being the functional ortholog that exhibits IRE-binding activity.[4][5]

Experimental Protocols
Multiple Sequence Alignment
The multiple sequence alignment of the IRP1 protein sequences was performed using the

Clustal Omega web server.

Protocol:
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Sequence Retrieval: Obtain the FASTA formatted protein sequences for IRP1 from the NCBI

protein database for Homo sapiens, Mus musculus, Rattus norvegicus, Danio rerio, and

Drosophila melanogaster.

Web Server Access: Navigate to the Clustal Omega web server.

Sequence Input: Paste the retrieved FASTA sequences into the input box.

Parameter Selection: Utilize the default alignment parameters.

Execution: Submit the alignment job.

Output Retrieval: The aligned sequences in various formats can be downloaded upon

completion.

Sequence Identity and Similarity Calculation
The percentage of sequence identity and similarity was calculated using the SIAS (Sequence

Identity and Similarity) web server.

Protocol:

Alignment Input: Copy the aligned sequences from the Clustal Omega output.

Web Server Access: Access the SIAS web server.

Data Entry: Paste the aligned sequences into the provided text box.

Parameter Settings: Select the appropriate scoring matrix (e.g., BLOSUM62) for similarity

calculation.

Calculation: Submit the data for analysis.

Results: The server will generate a table displaying the pairwise identity and similarity

percentages.

Phylogenetic Analysis
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The evolutionary history of the IRP1 protein was inferred by constructing a phylogenetic tree

using the MEGA (Molecular Evolutionary Genetics Analysis) software.

Protocol:

Data Input: Open the aligned FASTA file in MEGA.

Phylogenetic Tree Construction:

Select "Phylogeny" from the main menu.

Choose the desired tree-building method (e.g., Neighbor-Joining, Maximum Likelihood).

Parameter Configuration:

Select the appropriate substitution model (e.g., JTT, WAG).

Set the number of bootstrap replications for statistical support (e.g., 1000).

Tree Generation: Execute the analysis.

Visualization and Export: The resulting phylogenetic tree can be visualized, customized, and

exported in various image formats.

Visualization of Evolutionary Relationships
The phylogenetic relationship of IRP1 across the five species is depicted in the following

diagram.
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Caption: Phylogenetic tree of IRP1 protein sequences.

This guide provides a foundational comparative analysis of the IRP1 protein sequence, offering

valuable insights for researchers in the fields of molecular biology, drug development, and

evolutionary biology. The high degree of conservation underscores the critical and conserved

function of IRP1 in iron metabolism across a wide range of species.
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To cite this document: BenchChem. [A Cross-Species Comparative Analysis of Iron
Regulatory Protein 1 (IRP1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612643#cross-species-comparison-of-irp1-protein-
sequence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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